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Compound of Interest

Compound Name: 3-Acetyl-2-fluoropyridine

Cat. No.: B1337989

3-Acetyl-2-fluoropyridine: A Technical Overview
of its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the physical properties of 3-Acetyl-2-
fluoropyridine, a heterocyclic ketone of interest in medicinal chemistry and materials science.
This document compiles available data on its melting and boiling points, outlines general
experimental methodologies for their determination, and presents a logical workflow for the
characterization of such compounds.

Core Physical Properties

The physical state and phase transition temperatures are critical parameters for the handling,
purification, and reaction setup of any chemical compound. 3-Acetyl-2-fluoropyridine is
typically encountered as a yellow liquid under standard laboratory conditions.

Data Presentation

The known physical properties of 3-Acetyl-2-fluoropyridine are summarized in the table
below.
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Physical Property Value Conditions

Boiling Point 85 °C at 10 Torr

Melting Point Not experimentally determined

Appearance vellow liquid Standard temperature and

pressure

Note: The melting point has not been specifically reported in the reviewed literature. Its liquid

state at room temperature indicates a melting point below ambient temperatures.

Experimental Protocols

Precise determination of physical properties is fundamental to the characterization of a

synthesized compound. The following outlines a general experimental protocol for determining

the boiling point of a pyridine derivative like 3-Acetyl-2-fluoropyridine, particularly under

reduced pressure.

Boiling Point Determination under Reduced Pressure

(Vigreux Distillation)

Objective: To purify the compound and determine its boiling point at a specific pressure.

Apparatus:

¢ Round-bottom flask

Vigreux column

Distillation head with thermometer adapter

Thermometer

Condenser

Receiving flask
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 Vacuum pump and vacuum gauge

e Heating mantle

e Stir bar or boiling chips

Procedure:

The crude 3-Acetyl-2-fluoropyridine is placed in the round-bottom flask along with a stir bar
or boiling chips to ensure smooth boiling.

The Vigreux column, distillation head with a thermometer, condenser, and receiving flask are
assembled. The thermometer bulb should be positioned just below the side arm leading to
the condenser to accurately measure the temperature of the vapor that is in equilibrium with
the liquid.

The apparatus is connected to a vacuum pump via a vacuum adapter, and a vacuum gauge
is included in the system to monitor the pressure.

The system is evacuated to the desired pressure (e.g., 10 Torr).

Once the pressure is stable, the heating mantle is turned on, and the temperature is
gradually increased.

The temperature at which the liquid boils and a steady stream of condensate is observed on
the thermometer and in the condenser is recorded as the boiling point at that specific
pressure. The distillation is continued until the bulk of the material has been collected in the
receiving flask.

Logical Workflow for Compound Characterization

The synthesis of a novel or target compound is followed by a rigorous characterization process

to confirm its identity and purity. This workflow is a critical component of any research and

development in the chemical and pharmaceutical sciences.
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Caption: Workflow for Synthesis and Characterization.

« To cite this document: BenchChem. [Physical properties of 3-Acetyl-2-fluoropyridine (melting
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[https://www.benchchem.com/product/b1337989#physical-properties-of-3-acetyl-2-
fluoropyridine-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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